Cas no 678164-74-4 (Oxazole, 4-(chloromethyl)-5-methyl-2-[2-(trifluoromethyl)phenyl]-)

• Product Name: Oxazole, 4-(chloromethyl)-5-methyl-2-[2-(trifluoromethyl)phenyl]-
• CAS No: 678164-74-4
• MF: C₁₂H₉ClF₃NO
• MW: 275.65417265892
• CID: 394081
• PubChem ID: 22273927
• Update Time: 2025-04-19

Oxazole, 4-(chloromethyl)-5-methyl-2-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(chloromethyl)-5-methyl-2-[2-(trifluoromethyl)phenyl]-
• 4-(CHLOROMETHYL)-5-METHYL-2-(2-(TRIFLUOROMETHYL)PHENYL)OXAZOLE
• 4-(chloromethyl)-5-methyl-2-[2-(trifluoromethyl)phenyl]-1,3-oxazole
• SCHEMBL4360943
• 4-chloromethyl-5-methyl-2-(2-trifluoromethyl-phenyl)-oxazole
• 678164-74-4
• DTXSID60624185

• MDL： MFCD09835608
• Inchi： 1S/C12H9ClF3NO/c1-7-10(6-13)17-11(18-7)8-4-2-3-5-9(8)12(14,15)16/h2-5H,6H2,1H3
• InChI Key： ZPXLBFXHIBMFCU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC=CC=2C(F)(F)F)=N1

Computed Properties

• Exact Mass: 275.03257
• Monoisotopic Mass: 275.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles